Cas no 924663-40-1 (Rabeprazole Sulfide N-Oxide)

Rabeprazole Sulfide N-Oxide structure

Product Name:Rabeprazole Sulfide N-Oxide

CAS No:924663-40-1

MF:C₁₈H₂₁N₃O₃S

MW:359.44264292717

CID:1060872

PubChem ID:16095900

Update Time:2024-12-09

Rabeprazole Sulfide N-Oxide Chemical and Physical Properties

Names and Identifiers

- Rabeprazole Sulfide N-Oxide
- 2-[[4-(3-methoxypropoxy)-3-methyl-1-oxidopyridin-1-ium-2-yl]methylsulfanyl]-1H-benzimidazole
- Rabeprazole Sulfide
- RABEPRAZOLE SULFIDE N-OXIDE,OFF-WHITE SOLID
- 2-[[[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]thio]-1H-benzimidazole (ACI)
- 2-[[[3-Methyl-4-(3-methoxypropoxy)-1-oxo-2-pyridinyl]methyl]sulfanyl]-1H-benzimidazole
- CS-0166562
- 2-(((1H-benzo[d]imidazol-2-yl)thio)methyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide? (Rabeprazole Impurity
- 2-[[[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]thio]-1H-benzimidazole; Rabeprazole Sulfide N-Oxide
- 924663-40-1
- 2-({[4-(3-Methoxypropoxy)-3-methyl-1-oxo-1lambda~5~-pyridin-2-yl]methyl}sulfanyl)-1H-benzimidazole
- DTXSID30582521
- Inchi： 1S/C18H21N3O3S/c1-13-16(21(22)9-8-17(13)24-11-5-10-23-2)12-25-18-19-14-6-3-4-7-15(14)20-18/h3-4,6-9H,5,10-12H2,1-2H3,(H,19,20)
- InChI Key： CGSOUPMFBQXHAH-UHFFFAOYSA-N
- SMILES： [O-][N+]1C(CSC2NC3C(=CC=CC=3)N=2)=C(C)C(OCCCOC)=CC=1

Computed Properties

Exact Mass: 359.13000
Monoisotopic Mass: 359.13036271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 8
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 97.9Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 152-154°C
Boiling Point: 637.5±65.0 °C at 760 mmHg
Flash Point: 339.4±34.3 °C
PSA: 97.90000
LogP: 4.00740
Vapor Pressure: 0.0±1.9 mmHg at 25°C

Rabeprazole Sulfide N-Oxide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：-20?C Freezer

Rabeprazole Sulfide N-Oxide Pricemore >>

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Rabeprazole Sulfide N-Oxide Production Method

Production Method 1

1114343-55-3

1589-49-7

924663-40-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; rt → 120 °C; 120 °C; 2.5 h, 120 °C

Reference

: Process for the preparation of a gastric acid secretion inhibitor

, European Patent Organization, , ,

Production Method 2

583-39-1

924663-39-8

924663-40-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water

Reference

: Synthesis and structural identification of the related substances of rabeprazole sodium

Tong, Qiao-lin; Wang, Qing-he; Ma, Wen-xi; Zhang, Meng; Cheng, Mao-sheng, Zhongguo Yaowu Huaxue Zazhi, 2016, 26(2), 139-141

Production Method 3

583-39-1

924663-39-8

924663-40-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol ; 1 h, 40 - 50 °C
1.2 Reagents: Water

Reference

: Process for the preparation of 2-[[[4-(3-methoxypropoxy)-3-methylpyridin-2-yl]methyl]thio]-1H-benzimidazole as sodium rabeprazole synthesis intermediate

, China, , ,

Production Method 4

583-39-1

924663-39-8

924663-40-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 - 18 h, rt

Reference

: Efficient synthesis of N-oxide derivatives: Substituted 2-(2-(pyridyl-N-oxide)methylsulphinyl)benzimidazoles

Ray, Purna C.; Mittapelli, Vasantha; Rohatgi, Amit; Tyagi, Om Dutt, Synthetic Communications, 2007, 37(17), 2861-2868

Production Method 5

583-39-1

924663-39-8

924663-40-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; 2 h, rt

Reference

: Synthetic studies connected with the preparation of H+/K+-ATPase inhibitors rabeprazole and lansoprazole

Radl, Stanislav; Klecan, Ondrej; Havlicek, Jaroslav, Journal of Heterocyclic Chemistry, 2006, 43(6), 1447-1453

Production Method 6

583-39-1

924663-39-8

924663-40-1

Reaction Conditions

1.1 Reagents: N,N′-Diisopropylethylenediamine ; 25 °C; 60 min, 25 °C; 5 h, rt

Reference

: Method for preparation of Rabeprazole intermediate impurity 2-{[4-(3-methoxypropoxy)-3-methyl-pyridin-oxide-2-yl]methylthio}-1H-benzimidazole

, China, , ,